Cas no 1253792-66-3 (7-(Methylthio)-1-(prop-2-ynyl)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione)

• Product Name: 7-(Methylthio)-1-(prop-2-ynyl)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione
• CAS No: 1253792-66-3
• Molecular Formula: C₁₀H₇N₃O₃S
• Molecular Weight: 249.24588
• MDL: MFCD17011935
• CID: 1073723
• PubChem ID: 49758061

7-(Methylthio)-1-(prop-2-ynyl)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione Properties

Names and Identifiers

• 7-(Methylthio)-1-(prop-2-ynyl)-1H-pyrimido-[4,5-d][1,3]oxazine-2,4-dione
• 7-(methylthio)-1-(prop-2-ynyl)-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione
• 7-(methylthio)-1-(prop-2-ynyl)-1Hpyrimido[4,5-d][1,3]oxazine-2,4-dione
• 1253792-66-3
• AKOS015852600
• DA-17570
• 7-(Methylthio)-1-(prop-2-yn-1-yl)-1H-pyrimido[4,5-d][1,3]oxazine-2,4-dione
• A908459
• 7-methylsulfanyl-1-prop-2-ynylpyrimido[4,5-d][1,3]oxazine-2,4-dione

• MDL： MFCD17011935
• InChIKey： BKHWZERISSTGEU-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H7N3O3S/c1-3-4-13-7-6(8(14)16-10(13)15)5-11-9(12-7)17-2/h1,5H,4H2,2H3
• SMILES： O=C(N(CC#C)C1=NC(SC)=NC=C12)OC2=O

Computed Properties

• Exact Mass: 249.02081227g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 249.02081227g/mol
• Heavy Atom Count: 17
• Complexity: 392
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 97.7Ų